Cas no 359794-51-7 (2-bromo-1-(6-chloropyridazin-3-yl)ethan-1-one)

• Product Name: 2-bromo-1-(6-chloropyridazin-3-yl)ethan-1-one
• CAS No: 359794-51-7
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• MDL: MFCD28359757
• CID: 1111457
• PubChem ID: 21702089
• Update Time: 2025-04-20

2-bromo-1-(6-chloropyridazin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(6-chloro-3-pyridazinyl)-Ethanone
• 2-bromo-1-(6-chloro-3-pyridazinyl)Ethanone
• 2-bromo-1-(6-chloropyridazin-3-yl)ethan-1-one
• 359794-51-7
• SCHEMBL2561944
• W11188
• Z2168564233
• EN300-221327
• WS-01215
• 2-bromo-1-(6-chloropyridazin-3-yl)ethanone
• MFCD28359757
• 2-Bromo-1-(6-chloro-3-pyridazinyl)ethanone,2-Bromo-1-(6-chloropyridazin-3-yl)ethan-1-one
• CS-0451627
• NJUDUAHNKPDSCV-UHFFFAOYSA-N
• DA-26948

• MDL： MFCD28359757
• Inchi： 1S/C6H4BrClN2O/c7-3-5(11)4-1-2-6(8)10-9-4/h1-2H,3H2
• InChI Key： NJUDUAHNKPDSCV-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(N=N1)Cl)=O

Computed Properties

• Exact Mass: 233.91955g/mol
• Monoisotopic Mass: 233.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones